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Compound of Interest

Compound Name: Ethylene formate

Cat. No.: B146916 Get Quote

A Note on Nomenclature: The term "Ethylene Formate" is ambiguous in standard chemical

nomenclature. This guide assumes the intended compound is Ethylene Carbonate (1,3-

dioxolan-2-one), the cyclic ester of ethylene glycol and carbonic acid. This assumption is based

on the common industrial relevance and the close relationship of its derivatives to compounds

that could be misnamed as such. Ethylene carbonate is a pivotal solvent and chemical

intermediate, particularly in the realm of energy storage and materials science.

Core Chemical and Physical Properties
Ethylene carbonate is a colorless, odorless crystalline solid at room temperature, transitioning

to a clear liquid above its melting point.[1] It is a highly polar aprotic solvent with a high

dielectric constant, making it an excellent solvent for a variety of polymers and salts.[2][3]

Table 1: Physical and Chemical Properties of Ethylene Carbonate
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Property Value References

Chemical Formula C₃H₄O₃ [4]

Molecular Weight 88.06 g/mol [5]

CAS Number 96-49-1 [2]

Appearance
Transparent crystalline solid or

colorless liquid
[1][4]

Melting Point 34-37 °C [1]

Boiling Point 248 °C at 760 mmHg [4]

Density 1.3218 g/mL at 25 °C [4]

Solubility in Water Soluble [1][4]

Solubility in Organic Solvents

Soluble in ethanol, ethyl

acetate, benzene, chloroform,

ether, n-butanol, and carbon

tetrachloride. Insoluble in

gasoline and turpentine.

[4]

Dipole Moment 4.9 D [1]

Flash Point 160 °C [4]

Synthesis of Ethylene Carbonate
The primary industrial synthesis of ethylene carbonate involves the reaction of ethylene oxide

with carbon dioxide.[1] Alternative methods, particularly those avoiding hazardous reagents like

phosgene, have been developed, such as the transesterification of urea with ethylene glycol.[6]

Synthesis from Ethylene Oxide and Carbon Dioxide
This is the most common industrial method, valued for its high atom economy. The reaction is

typically catalyzed by various compounds, including zinc phenolates or ionic liquids.[1][7]
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Figure 1: Synthesis of Ethylene Carbonate.

Experimental Protocol: Synthesis from Ethylene Oxide and CO₂[7][8]

Reactor Preparation: A stainless-steel autoclave reactor is purged of air by filling it three

times with carbon dioxide to 1.0 MPa and then releasing the pressure.

Charging the Reactor: The required amount of catalyst (e.g., zinc phenolate in a solvent like

methylene chloride) and liquid ethylene oxide are charged into the autoclave.

Pressurization and Heating: The reactor is then pressurized with carbon dioxide to the

desired reaction pressure (e.g., 1.5 MPa). The autoclave is heated to the reaction
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temperature (e.g., 115 °C) and stirred.

Reaction: The reaction is allowed to proceed for a set duration (e.g., 75 minutes).

Cooling and Depressurization: After the reaction time, the autoclave is cooled to room

temperature, and the excess pressure is carefully released.

Purification: The reaction mixture is passed through a silica gel column with an appropriate

eluent (e.g., dichloromethane) to separate the catalyst. The resulting product can be further

purified by distillation or melt crystallization to achieve high purity, particularly for battery-

grade applications.[9][10][11]

Synthesis from Urea and Ethylene Glycol
This method is considered a greener alternative as it avoids the use of ethylene oxide. The

reaction proceeds via transesterification.[12]
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Figure 2: Urea-based Synthesis of Ethylene Carbonate.
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Experimental Protocol: Synthesis from Urea and Ethylene Glycol[12][13]

Reactant Mixture: Urea, ethylene glycol, and a catalyst (e.g., La(NO₃)₃ or Fe-doped ZnO) are

placed in a three-neck round-bottom flask equipped with a heating mantle and a stirrer.

Reaction Conditions: The reaction is conducted under reduced pressure (e.g., 15 kPa) to

facilitate the removal of the ammonia byproduct, which drives the reaction to completion. The

mixture is heated to the reaction temperature (e.g., 140 °C) with vigorous stirring for a

specified time (e.g., 3 hours).

Product Isolation and Purification: After the reaction, the product mixture is cooled. The solid

product can be purified by recrystallization or distillation under reduced pressure.

Key Chemical Reactions of Ethylene Carbonate
Ethylene carbonate undergoes several important reactions, including hydrolysis,

transesterification, and ring-opening polymerization, making it a versatile building block in

organic synthesis.

Hydrolysis
Ethylene carbonate hydrolyzes to form ethylene glycol. This reaction is catalyzed by both acids

and bases, with the base-catalyzed hydrolysis being significantly faster.[5][14] The hydrolysis

rate increases with pH and temperature.[14][15]
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Figure 3: Hydrolysis of Ethylene Carbonate.
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Experimental Protocol: Catalytic Hydrolysis to Ethylene Glycol[16][17]

Reaction Setup: A mixture of ethylene carbonate and water (e.g., a molar ratio of 1:2.5) is

prepared in a reactor. A catalyst, such as Al₂O₃, is added to the mixture.

Heating: The reaction mixture is heated to a temperature of 140-145 °C for approximately 2

hours.

Monitoring and Completion: The reaction can be monitored for the complete consumption of

ethylene carbonate.

Product Separation: The ethylene glycol product can be separated and purified by distillation.

Transesterification
Ethylene carbonate can undergo transesterification with alcohols to produce dialkyl carbonates

and ethylene glycol. A significant industrial application of this reaction is the synthesis of

dimethyl carbonate (DMC) using methanol.[1][18]
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Figure 4: Transesterification to Dimethyl Carbonate.
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Experimental Protocol: Transesterification with Ethanol to Diethyl Carbonate[19]

Catalyst Preparation: A catalyst such as sodium ethoxide is used.

Reaction Mixture: Ethylene carbonate and an excess of ethanol are mixed in a reactor with

the catalyst.

Reaction Conditions: The reaction is carried out at a suitable temperature, and the progress

is monitored. The formation of diethyl carbonate and ethylene glycol is observed.

Product Separation: The products are separated, typically by distillation, to isolate the diethyl

carbonate.

Ring-Opening Polymerization
Ethylene carbonate can undergo ring-opening polymerization (ROP) to form poly(ethylene

carbonate) or, with the loss of carbon dioxide, poly(ethylene oxide).[20][21] This reaction is

typically initiated by bases, Lewis acids, or transesterification catalysts.[21] The resulting

polymer structure can be a copolymer of ether and carbonate linkages.[20][22]
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Figure 5: Ring-Opening Polymerization of Ethylene Carbonate.
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Experimental Protocol: Ring-Opening Polymerization[21][23]

Monomer and Initiator: Purified ethylene carbonate and an initiator (e.g., KOH or a dual

catalyst system like a Lewis base and a Lewis acid) are charged into a reaction vessel under

an inert atmosphere.

Polymerization: The mixture is heated to the desired polymerization temperature (e.g., 160-

200 °C), often under microwave irradiation to accelerate the reaction.

Termination and Precipitation: The polymerization is terminated, and the resulting polymer is

dissolved in a suitable solvent and precipitated in a non-solvent to isolate the purified

polymer.

Characterization: The polymer's structure (carbonate vs. ether content) and molecular weight

are determined using techniques like NMR and GPC.

Dehydrogenation to Vinylene Carbonate
Ethylene carbonate can be dehydrogenated to produce vinylene carbonate, an important

additive in lithium-ion battery electrolytes. This can be achieved through a two-step process

involving chlorination followed by dehydrochlorination, or via direct catalytic dehydrogenation.

[24][25]
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Figure 6: Dehydrogenation to Vinylene Carbonate.
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Experimental Protocol: Catalytic Dehydrogenation to Vinylene Carbonate[24]

Catalyst Bed Preparation: A fixed-bed reactor is packed with a dehydrogenation catalyst

(e.g., ZnO-Cr₂O₃ supported on Al₂O₃).

Reaction Conditions: Ethylene carbonate is continuously fed into the reactor at a specific

space velocity. The reaction is carried out at high temperatures (e.g., 300 °C) and pressures

(e.g., 0.4 MPa) in the presence of a carrier gas like nitrogen or hydrogen.

Product Collection and Purification: The product stream is collected, and vinylene carbonate

is separated from unreacted ethylene carbonate and byproducts, often by distillation due to

their significant difference in boiling points.[26]

Applications in Research and Drug Development
Ethylene carbonate's unique properties make it valuable in several areas relevant to the

pharmaceutical and drug development industries.

Solvent for Drug Formulation and Delivery: Its high polarity and low toxicity make it a suitable

solvent for various active pharmaceutical ingredients (APIs).[3][27] It can be used in the

preparation of polymer-based drug delivery systems.

Intermediate in Organic Synthesis: Ethylene carbonate is a versatile intermediate for

synthesizing a range of organic molecules, including pharmaceuticals.[28]

Electrolyte in Biomedical Devices: Its application as an electrolyte in lithium-ion batteries

extends to power sources for implantable medical devices. The purity of ethylene carbonate

is critical in these applications to ensure device longevity and safety.[2][10]

Safety and Handling
Ethylene carbonate is considered to have low toxicity.[3] However, as with all chemicals,

appropriate safety precautions should be taken. It should be stored in a cool, dry, and well-

ventilated area.[6] For transportation, it is typically handled in galvanized iron or paint-baking

drums.[6]
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This technical guide provides a foundational understanding of the chemistry of ethylene

carbonate. Its versatile reactivity and favorable properties ensure its continued importance in

both industrial applications and scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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